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Compound of Interest

Compound Name: Cy5.5 bis-NHS ester

Cat. No.: B15556491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the conjugation of proteins with Cy5.5 bis-NHS
ester, a fluorescent dye used for labeling biological molecules in various research and

diagnostic applications. The protocol covers reagent preparation, the labeling reaction,

purification of the conjugate, and determination of the degree of labeling.

Introduction
Cy5.5 bis-NHS ester is a reactive cyanine dye designed for the fluorescent labeling of

biomolecules containing primary amine groups, such as peptides, proteins, and amine-modified

oligonucleotides.[1][2] The N-hydroxysuccinimide (NHS) ester reactive groups readily couple

with primary amines on proteins, primarily the ε-amino groups of lysine residues and the N-

terminal α-amino group, to form stable amide bonds.[3][4] The bis-NHS ester formulation

provides two reactive sites per dye molecule.[2] This far-red fluorescent dye is characterized by

its intense fluorescence and high water solubility, making it a popular choice for a variety of

applications including immunoassays, fluorescence microscopy, and flow cytometry.[4][5][6][7]

Successful conjugation requires careful optimization of reaction conditions to achieve the

desired degree of labeling without compromising protein function.

Experimental Workflow Overview
The overall workflow for protein conjugation with Cy5.5 bis-NHS ester involves preparing the

protein and dye, running the conjugation reaction, purifying the labeled protein, and finally,
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characterizing the conjugate.
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Preparation

Conjugation

Purification

Analysis

Prepare Protein
(Buffer Exchange)

Labeling Reaction
(Incubate 1 hr at RT)

Amine-free buffer

Prepare Cy5.5 Dye
(Dissolve in DMSO/DMF)

Freshly prepared

Purify Conjugate
(Spin Column/SEC)

Remove free dye

Characterize Conjugate
(Calculate DOL)

Pure conjugate

Reactants

Products

Cy5.5 bis-NHS Ester

Protein-NH-CO-Cy5.5
(Stable Amide Bond)

Protein-NH2
(Lysine residue)

N-hydroxysuccinimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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